Cas no 1805553-63-2 (4-Bromo-2-fluoro-3-hydroxymandelic acid)

• Product Name: 4-Bromo-2-fluoro-3-hydroxymandelic acid
• CAS No: 1805553-63-2
• MF: C₈H₆BrFO₄
• MW: 265.033245563507
• CID: 4942606
• Update Time: 2025-05-20

4-Bromo-2-fluoro-3-hydroxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-fluoro-3-hydroxymandelic acid

• Inchi： 1S/C8H6BrFO4/c9-4-2-1-3(5(10)7(4)12)6(11)8(13)14/h1-2,6,11-12H,(H,13,14)
• InChI Key： CYBHIRARHPZLNC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1O)F)C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• XLogP3: 1.3
• Topological Polar Surface Area: 77.8

Additional information on 4-Bromo-2-fluoro-3-hydroxymandelic acid

Professional Introduction to 4-Bromo-2-fluoro-3-hydroxymandelic Acid (CAS No. 1805553-63-2)

4-Bromo-2-fluoro-3-hydroxymandelic acid, chemically designated as 4-bromo-2-fluoro-3-hydroxy-benzoic acid, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, with the CAS number 1805553-63-2, is characterized by its unique structural features, which include a bromine substituent at the fourth position and a fluorine atom at the second position of the benzene ring, coupled with a hydroxymandelic acid moiety at the third position. These structural attributes make it a versatile intermediate in the synthesis of various pharmacologically active molecules.

The significance of 4-bromo-2-fluoro-3-hydroxymandelic acid lies in its utility as a building block for the development of novel therapeutic agents. The presence of both bromine and fluorine atoms in its molecular structure enhances its reactivity, making it an attractive candidate for further functionalization. This reactivity has been leveraged in recent years to develop new analogs with enhanced biological activity. For instance, researchers have utilized this compound to synthesize derivatives that exhibit potent antimicrobial and anticancer properties.

In the realm of academic research, 4-bromo-2-fluoro-3-hydroxymandelic acid has been employed in the development of inhibitors targeting specific enzymatic pathways. One notable area of study involves its role in inhibiting kinases, which are critical enzymes involved in cell signaling pathways. By modifying the structure of this compound, scientists have been able to develop kinase inhibitors with improved selectivity and reduced toxicity. These inhibitors hold promise for the treatment of various diseases, including cancer and inflammatory disorders.

The synthesis of 4-bromo-2-fluoro-3-hydroxymandelic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of bromine and fluorine atoms into the benzene ring is typically achieved through halogenation reactions, which are carefully optimized to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to enhance the efficiency of these synthetic routes. These methods not only improve the overall yield but also minimize side reactions, resulting in a more sustainable and cost-effective production process.

The pharmacological properties of 4-bromo-2-fluoro-3-hydroxymandelic acid have been extensively studied in recent years. Research has demonstrated its potential as a precursor for the development of novel therapeutic agents with broad-spectrum activity. For example, derivatives of this compound have shown promising results in preclinical studies as inhibitors of tyrosine kinases, which are overexpressed in many cancerous cells. Additionally, its ability to interact with biological targets has led to investigations into its potential use as an anti-inflammatory agent.

The structural versatility of 4-bromo-2-fluoro-3-hydroxymandelic acid has also made it a valuable tool in drug discovery efforts. By modifying its chemical structure, researchers can fine-tune its pharmacological properties to achieve desired therapeutic effects. This flexibility has allowed for the development of a range of analogs with varying biological activities, including those targeting neurological disorders and infectious diseases. The compound's unique scaffold provides a foundation for innovative drug design strategies that could lead to breakthroughs in treating previously untreatable conditions.

In conclusion, 4-bromo-2-fluoro-3-hydroxymandelic acid (CAS No. 1805553-63-2) is a highly versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent intermediate for synthesizing novel therapeutic agents with enhanced biological activity. The ongoing research into this compound underscores its importance as a building block for future drug discovery efforts. As our understanding of its pharmacological properties continues to grow, so too does its potential to contribute to advancements in medicine.